(4E)-4-{[4-(benzyloxy)-2-methylphenyl](hydroxy)methylidene}-1-(2-methoxyethyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione

• Molecular Formula: C28H26N2O7
• Molecular Weight: 502.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(2-methyl-4-phenylmethoxyphenyl)methylidene]-1-(2-methoxyethyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C28H26N2O7/c1-18-15-22(37-17-19-7-4-3-5-8-19)11-12-23(18)26(31)24-25(20-9-6-10-21(16-20)30(34)35)29(13-14-36-2)28(33)27(24)32/h3-12,15-16,25,31H,13-14,17H2,1-2H3/b26-24+
• InChI Key: JCULQCOWJCAAAW-SHHOIMCASA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OCC2=CC=CC=C2)/C(=C\3/C(N(C(=O)C3=O)CCOC)C4=CC(=CC=C4)[N+](=O)[O-])/O
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCOC)C4=CC(=CC=C4)[N+](=O)[O-])O

Description

The compound "(4E)-4-{4-(benzyloxy)-2-methylphenylmethylidene}-1-(2-methoxyethyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione" is a pyrrolidine-2,3-dione derivative featuring a complex substitution pattern. Its core structure includes a pyrrolidine-2,3-dione ring substituted at positions 1, 4, and 4. Key substituents are:

• Position 1: A 2-methoxyethyl group, enhancing solubility due to its polar ether linkage.
• Position 5: A 3-nitrophenyl group, introducing electron-withdrawing effects that may influence reactivity and bioactivity.

Preparation Methods

The synthesis of 4-[4-(BENZYLOXY)-2-METHYLBENZOYL]-3-HYDROXY-1-(2-METHOXYETHYL)-5-(3-NITROPHENYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE involves multiple steps. One common synthetic route includes the following steps:

Formation of the benzyloxy group: This step involves the reaction of benzyl alcohol with a suitable benzoyl chloride derivative under basic conditions to form the benzyloxy group.

Introduction of the methoxyethyl group: This step involves the reaction of a suitable ethyl derivative with methanol under acidic conditions to form the methoxyethyl group.

Formation of the nitrophenyl group: This step involves the nitration of a suitable phenyl derivative using a mixture of nitric acid and sulfuric acid.

Cyclization: The final step involves the cyclization of the intermediate compounds to form the pyrrol-2-one ring structure.

Chemical Reactions Analysis

4-[4-(BENZYLOXY)-2-METHYLBENZOYL]-3-HYDROXY-1-(2-METHOXYETHYL)-5-(3-NITROPHENYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-[4-(BENZYLOXY)-2-METHYLBENZOYL]-3-HYDROXY-1-(2-METHOXYETHYL)-5-(3-NITROPHENYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is used in biological studies to investigate its effects on cellular processes and pathways.

Medicine: Research is being conducted to explore its potential therapeutic applications, including its effects on specific molecular targets.

Mechanism of Action

The mechanism of action of 4-[4-(BENZYLOXY)-2-METHYLBENZOYL]-3-HYDROXY-1-(2-METHOXYETHYL)-5-(3-NITROPHENYL)-1,5-DIHYDRO-2H-PYRROL-2-ONE involves its interaction with specific molecular targets and pathways. The compound is known to interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

4-(1-Methylamino)ethylene-5-phenyl-1-(3-nitrophenyl)pyrrolidine-2,3-dione

• Core structure : Pyrrolidine-2,3-dione.
• Substituents: Position 1: 3-Nitrophenyl (electron-withdrawing). Position 4: Methylamino ethylene (flexible, polar group). Position 5: Phenyl (hydrophobic).
• Synthesis: Condensation of 4-acetyl-3-hydroxy-1-(3-nitrophenyl)-5-phenyl-3-pyrrolin-2-one with methylamine in ethanol at 80°C (77.3% yield).

1-(4-Hydroxyphenyl)-4-acyl-5-aryl-3-hydroxy-3-pyrrolin-2-ones

• Core structure: Pyrrolidinone with a hydroxyl group at position 3.
• Substituents: Position 1: 4-Hydroxyphenyl (hydrogen-bond donor). Position 4: Acyl groups (e.g., acetyl, influencing lipophilicity).
• Bioactivity : Demonstrated antimicrobial activity against Staphylococcus aureus (MIC: 8–16 µg/mL), attributed to the 4-hydroxyphenyl and acyl substituents.

Heterocyclic Analogues with Nitro Substituents

(4E)-2-Acetyl-5-methyl-4-[(2-nitrophenyl)methylidene]-2,4-dihydro-3H-pyrazol-3-one

• Core structure : Pyrazol-3-one.
• Substituents :
  • 2-Nitrophenyl (electron-withdrawing).
  • Acetyl and methyl groups (moderate lipophilicity).
• Physicochemical properties: Molecular weight: 273.24 g/mol. Melting point: 170°C. IR C=O (1702 cm⁻¹), NO₂ (1552 cm⁻¹).
• Comparison : The nitro group’s position (ortho vs. meta) affects electronic distribution and solubility.

Substituent Effects on Properties

Compound	Core	Position 1	Position 4	Position 5	Bioactivity
Target compound	Pyrrolidine-2,3-dione	2-Methoxyethyl	Benzyloxy-methylphenyl-hydroxymethylidene	3-Nitrophenyl	Not reported
4-(1-Methylamino)ethylene derivative	Pyrrolidine-2,3-dione	3-Nitrophenyl	Methylamino ethylene	Phenyl	Not reported
1-(4-Hydroxyphenyl) derivative	Pyrrolidinone	4-Hydroxyphenyl	Acyl	Aryl	Antimicrobial
Pyrazol-3-one derivative	Pyrazol-3-one	Acetyl	2-Nitrophenylmethylidene	Methyl	Not reported

Key observations :

• Electron-withdrawing groups (e.g., nitro) enhance electrophilicity, influencing reactivity in nucleophilic additions.
• Methoxyethyl chains improve aqueous solubility compared to purely aromatic substituents.

Methodological Approaches to Structural Comparison

• Similarity coefficients : Tanimoto coefficients are widely used to quantify structural similarity based on binary fingerprints of functional groups .
• Graph-based comparison: Chemical structures are analyzed as graphs (atoms = nodes, bonds = edges) to identify common substructures, such as the pyrrolidine-2,3-dione core .

Biological Activity

The compound (4E)-4-{4-(benzyloxy)-2-methylphenylmethylidene}-1-(2-methoxyethyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione is a complex organic molecule with significant potential in medicinal chemistry. Its unique structure, characterized by a pyrrolidine core and various functional groups, suggests multiple biological activities. This article reviews its biological activity based on current research findings, including potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C₃₀H₃₃N₂O₇
• Molecular Weight : 502.53 g/mol
• IUPAC Name : (4E)-4-{4-(benzyloxy)-2-methylphenylmethylidene}-1-(2-methoxyethyl)-5-(3-nitrophenyl)pyrrolidine-2,3-dione

The presence of the benzyloxy , hydroxy , and nitrophenyl groups indicates the compound's potential for diverse interactions within biological systems.

Biological Activity Overview

Preliminary studies suggest that this compound may exhibit various biological activities, including:

• Antioxidant Activity : The compound's structure may confer significant antioxidant properties, which are crucial for protecting cells from oxidative stress.
• Enzyme Inhibition : Similar compounds have shown inhibitory effects on monoamine oxidase (MAO), particularly MAO-B, which is relevant for neurodegenerative diseases like Parkinson's disease.
• Antimicrobial Properties : The presence of specific functional groups may enhance its activity against various pathogens.

Antioxidant Activity

Research indicates that compounds with similar structures demonstrate strong antioxidant effects. For instance, derivatives with benzyloxy groups have been shown to possess high radical scavenging activity, which is essential for therapeutic applications in oxidative stress-related conditions.

Enzyme Inhibition Studies

A study on related compounds revealed significant MAO-B inhibitory activity. For example, a derivative exhibited an IC50 value of 0.062 µM, indicating potent inhibition compared to standard drugs like rasagiline and safinamide . The mechanism was identified as competitive and reversible inhibition, suggesting that this compound might also exhibit similar properties.

Compound	IC50 (µM)	Inhibition Type
Derivative 3h	0.062	Competitive
Rasagiline	0.0953	Irreversible
Safinamide	0.0572	Reversible

Antimicrobial Activity

The biological activity of related compounds has been evaluated in various assays. For example, benzyl derivatives have shown promising results against bacterial strains in short-term tests for carcinogenicity and antimicrobial efficacy . The structural components of the compound may contribute to its ability to disrupt microbial cell walls or inhibit vital enzymatic processes.

Case Studies

• Neuroprotective Effects :
  A study focusing on the neuroprotective properties of similar compounds indicated their potential in preventing neuronal cell death through antioxidant mechanisms and MAO-B inhibition. This could provide insights into developing therapies for neurodegenerative diseases.
• Anticancer Potential :
  Investigations into the anticancer properties of structurally analogous compounds revealed their ability to induce apoptosis in cancer cells through various pathways, including oxidative stress induction and cell cycle arrest.